Cas no 1204346-31-5 (6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride)

• Product Name: 6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride
• CAS No: 1204346-31-5
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 1084965
• PubChem ID: 66722793
• Update Time: 2025-10-29

6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride
• 6-Methoxyspiro[1,3-benzoxazine-2,4'-piperidin]-4(3H)-one hydrochl oride (1:1)
• MFCD22372630
• 6-methoxy-3,4-dihydrospiro[1,3-benzoxazine-2,4'-piperidine]-4-one hydrochloride
• 1204346-31-5
• SCHEMBL551865
• CS-0338757
• GS-1911
• 6-methoxyspiro[3H-1,3-benzoxazine-2,4'-piperidine]-4-one;hydrochloride
• AKOS022183687

• Inchi： 1S/C13H16N2O3.ClH/c1-17-9-2-3-11-10(8-9)12(16)15-13(18-11)4-6-14-7-5-13;/h2-3,8,14H,4-7H2,1H3,(H,15,16);1H
• InChI Key： PNMYEOHLKVBVJQ-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(=CC=2C(NC21CCNCC2)=O)OC

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride

6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride (CAS No. 1204346-31-5): A Comprehensive Overview

6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride (CAS No. 1204346-31-5) is a specialized spirocyclic compound with a unique molecular structure that combines a benzo[e][1,3]oxazine moiety with a piperidine ring. This hydrochloride salt has garnered significant attention in pharmaceutical research due to its potential applications in drug discovery and development. The compound's intricate architecture makes it a valuable scaffold for designing novel bioactive molecules targeting various therapeutic areas.

The 6-methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one core structure features a spiro junction that creates a three-dimensional shape, which is particularly advantageous in medicinal chemistry. This structural characteristic enhances binding affinity and selectivity when interacting with biological targets. Researchers have explored derivatives of this compound for their potential in addressing central nervous system disorders, with particular interest in its modulatory effects on specific neurotransmitter systems.

Recent studies on CAS 1204346-31-5 have focused on its physicochemical properties, including solubility, stability, and crystalline form. The hydrochloride salt form offers improved solubility in aqueous media compared to the free base, making it more suitable for formulation development. Analytical characterization using techniques such as X-ray crystallography and NMR spectroscopy has provided detailed insights into the molecular conformation and solid-state properties of this compound.

The synthetic route to 6-methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride typically involves multi-step organic transformations, with key steps including the construction of the spirocyclic framework and subsequent introduction of the methoxy group. Process optimization has focused on improving yields and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In the context of current research trends, this compound has been investigated for its potential in addressing neurodegenerative conditions, with particular interest in its possible effects on protein misfolding and aggregation pathways. The spiro[benzo[e][1,3]oxazine-piperidine] scaffold has shown promise in modulating specific molecular targets implicated in cognitive function, making it a subject of ongoing preclinical studies.

The pharmaceutical industry's increasing focus on precision medicine and targeted therapies has amplified interest in specialized compounds like 6-methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride. Its structural features allow for diverse modifications, enabling medicinal chemists to fine-tune pharmacological properties while maintaining the core spirocyclic advantage of enhanced three-dimensionality and reduced conformational flexibility.

Quality control of CAS 1204346-31-5 involves rigorous analytical testing to ensure compliance with pharmaceutical standards. Specifications typically include limits for related substances, residual solvents, and heavy metals, with characterization performed using HPLC, mass spectrometry, and elemental analysis. The compound's stability under various storage conditions has been extensively studied to establish appropriate handling and storage protocols.

From a commercial perspective, 6-methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride serves as both a research tool and a potential intermediate for drug development. Suppliers typically offer this compound in milligram to kilogram quantities, with custom synthesis options available for modified derivatives. The growing demand for innovative chemical entities in drug discovery continues to drive interest in this and related spirocyclic compounds.

Recent advances in computational chemistry and molecular modeling have facilitated deeper understanding of how the 6-methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one scaffold interacts with biological targets. These in silico approaches have accelerated structure-activity relationship studies, enabling more efficient design of analogs with optimized properties. The compound's three-dimensional character makes it particularly suitable for virtual screening and docking studies.

Safety assessments of 1204346-31-5 have included standard toxicological profiling to establish preliminary safety parameters for research use. While comprehensive clinical data may not yet be available, the compound's structural analogs have demonstrated favorable safety profiles in early-stage investigations, supporting continued exploration of this chemical class for therapeutic applications.

The intellectual property landscape surrounding 6-methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride includes patents covering its synthesis, derivatives, and potential therapeutic uses. Pharmaceutical companies and academic institutions continue to file new applications as research uncovers additional applications for this versatile spirocyclic scaffold in medicinal chemistry.

Future directions for research on CAS 1204346-31-5 may include exploration of its potential in combination therapies, further optimization of its physicochemical properties, and investigation of novel formulations. The compound's unique structural features position it as a promising candidate for addressing unmet medical needs in several therapeutic areas, particularly those requiring blood-brain barrier penetration and target specificity.

In summary, 6-methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride represents an important chemical entity in modern pharmaceutical research. Its spirocyclic structure, combined with the methoxy substitution and hydrochloride salt form, offers multiple advantages for drug discovery efforts. As research continues to elucidate its full potential, this compound is likely to remain a valuable tool for medicinal chemists and pharmacologists working at the forefront of innovative therapeutic development.